Cas no 2386740-65-2 (Benzaldehyde, 5-​chloro-​3-​ethoxy-​2-​fluoro-)

Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro-, is a fluorinated and chlorinated benzaldehyde derivative with a substituted ethoxy group at the 3-position. This compound is characterized by its unique electronic and steric properties, imparted by the halogen and alkoxy substituents, making it a valuable intermediate in organic synthesis. The presence of both chloro and fluoro groups enhances its reactivity in nucleophilic aromatic substitution and cross-coupling reactions, while the ethoxy group contributes to solubility and further functionalization potential. Its structural features are particularly useful in pharmaceutical and agrochemical research, where precise modulation of aromatic systems is required. The compound is typically handled under controlled conditions due to its reactive functional groups.
Benzaldehyde, 5-​chloro-​3-​ethoxy-​2-​fluoro- structure
2386740-65-2 structure
Product Name:Benzaldehyde, 5-​chloro-​3-​ethoxy-​2-​fluoro-
CAS No:2386740-65-2
MF:C9H8ClFO2
MW:202.61
CID:5076958
Update Time:2025-10-20

Benzaldehyde, 5-​chloro-​3-​ethoxy-​2-​fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 5-​chloro-​3-​ethoxy-​2-​fluoro-
    • Inchi: 1S/C9H8ClFO2/c1-2-13-8-4-7(10)3-6(5-12)9(8)11/h3-5H,2H2,1H3
    • InChI Key: UKCUNTDQDSLRCI-UHFFFAOYSA-N
    • SMILES: C1C(=C(C(=CC=1Cl)C=O)F)OCC

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Additional information on Benzaldehyde, 5-​chloro-​3-​ethoxy-​2-​fluoro-

Introduction to Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro (CAS No. 2386740-65-2)

Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro (CAS No. 2386740-65-2) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its complex molecular structure, which includes a benzaldehyde core with specific substituents: a chlorine atom at the 5-position, an ethoxy group at the 3-position, and a fluorine atom at the 2-position. These functional groups contribute to the compound's distinctive reactivity and biological activity.

The synthesis of Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro involves a series of well-defined chemical reactions, including electrophilic aromatic substitution and nucleophilic substitution. The precise control over the reaction conditions is crucial to achieve high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for research and industrial applications.

In the pharmaceutical industry, Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro has shown promise as a potential lead compound for drug development. Its unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease processes, such as kinases and proteases. This property has led to its evaluation in preclinical studies for treating various conditions, including cancer and inflammatory diseases.

One of the key areas of research involving Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro is its potential as an anticancer agent. Preclinical studies have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve multiple pathways, including induction of apoptosis and disruption of cell cycle progression. These findings have sparked interest in further investigating this compound as a potential therapeutic agent for cancer treatment.

In addition to its pharmaceutical applications, Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro has also found use in other areas of chemistry. For example, it serves as an important intermediate in the synthesis of more complex organic molecules. Its reactivity with various functional groups allows chemists to construct intricate molecular architectures with high precision. This versatility makes it a valuable tool in synthetic organic chemistry and materials science.

The environmental impact of Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro is another area of active research. While the compound itself is not considered hazardous under normal conditions, its production and disposal must be carefully managed to minimize any potential environmental risks. Recent studies have focused on developing green chemistry approaches to synthesize this compound with minimal environmental footprint. These efforts include the use of catalysts that reduce waste generation and energy consumption during the synthesis process.

In conclusion, Benzaldehyde, 5-chloro-3-ethoxy-2-fluoro (CAS No. 2386740-65-2) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for drug development and other advanced applications. Ongoing research continues to uncover new insights into its behavior and utility, paving the way for innovative solutions in medicine and chemistry.

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